2-(1-(5-phenylisoxazole-3-carbonyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
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Description
2-(1-(5-phenylisoxazole-3-carbonyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C21H19N3O4 and its molecular weight is 377.4. The purity is usually 95%.
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Scientific Research Applications
Biotransformation and Metabolic Pathways
Biotransformation of β-Secretase Inhibitors
Research on β-secretase inhibitors, closely related to the compound , reveals significant insights into their biotransformation. These inhibitors, including compounds with complex structures similar to the one mentioned, undergo extensive metabolism involving CYP3A4 enzyme actions, leading to various metabolic pathways such as N-oxidation and ring contraction processes. These findings highlight the compound's potential application in studying enzyme-mediated metabolic transformations and drug metabolism (Lindgren et al., 2013).
Synthesis and Chemical Reactions
Synthesis of Novel Derivatives
The synthesis of novel derivatives like "2‐(4‐(Aryl)thiazole‐2‐yl)‐3a,4,7,7a‐tetrahydro‐1H‐4,7‐methanoisoindole‐1,3(2H)‐dione" demonstrates the potential application of the compound in creating new molecules with significant inhibitory effects against human carbonic anhydrase isoenzymes. These synthetic efforts contribute to the development of new inhibitors with potential therapeutic applications (Kocyigit et al., 2016).
Antimicrobial and Antimycobacterial Activities
Novel Antimicrobial Agents
Research on azetidinone and thiazolidinone moieties linked to the indole nucleus indicates the compound's relevance in synthesizing new molecules with antimicrobial, antimycobacterial, and cytotoxic activities. These findings suggest the potential application of the compound in developing new antimicrobial agents with a broad spectrum of activity (Saundane & Walmik, 2013).
properties
IUPAC Name |
2-[1-(5-phenyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O4/c25-19-15-8-4-5-9-16(15)20(26)24(19)14-11-23(12-14)21(27)17-10-18(28-22-17)13-6-2-1-3-7-13/h1-7,10,14-16H,8-9,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSPBMFBEXBICTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=CCC2C1C(=O)N(C2=O)C3CN(C3)C(=O)C4=NOC(=C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.